Cas no 502925-12-4 (1H-Benzimidazole, 1-(4-bromophenyl)-)

• Product Name: 1H-Benzimidazole, 1-(4-bromophenyl)-
• CAS No: 502925-12-4
• MF: C₁₃H₉BrN₂
• MW: 273.127961874008
• CID: 1564134
• Update Time: 2024-08-23

1H-Benzimidazole, 1-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-(4-bromophenyl)-
• 1-(4-Bromophenyl)-1H-benzo[d]imidazole

• Inchi： 1S/C13H9BrN2/c14-10-5-7-11(8-6-10)16-9-15-12-3-1-2-4-13(12)16/h1-9H
• InChI Key： DAEQXVYTYCHTSF-UHFFFAOYSA-N
• SMILES： C1N(C2=CC=C(Br)C=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 271.99497

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 404.1±47.0 °C(Predicted)
• PSA: 17.82
• pka: 4.11±0.10(Predicted)